Cas no 893752-21-1 (1-4-(azepan-1-yl)phenylethan-1-amine)

• Product Name: 1-4-(azepan-1-yl)phenylethan-1-amine
• CAS No: 893752-21-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• MDL: MFCD07365201
• CID: 5241944
• PubChem ID: 43188750
• Update Time: 2026-03-08

1-4-(azepan-1-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(hexahydro-1H-azepin-1-yl)-α-methyl-
• 1-4-(azepan-1-yl)phenylethan-1-amine

• MDL： MFCD07365201
• Inchi： 1S/C14H22N2/c1-12(15)13-6-8-14(9-7-13)16-10-4-2-3-5-11-16/h6-9,12H,2-5,10-11,15H2,1H3
• InChI Key： XSYACPWXNKULER-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N2CCCCCC2)=CC=1)(N)C

Additional information on 1-4-(azepan-1-yl)phenylethan-1-amine

1-(4-(Azepan-1-yl)phenyl)ethan-1-amine: A Comprehensive Overview

1-(4-(Azepan-1-yl)phenyl)ethan-1-amine, also known by its CAS number 893752-21-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and biological activity.

The molecular structure of 893752-21-1 consists of a phenyl group substituted with an azepane ring at the para position, connected via an ethylamine chain. This configuration imparts the compound with a combination of hydrophobic and hydrophilic properties, making it suitable for various biological interactions. The azepane ring, a seven-membered cyclic amine, contributes to the compound's stability and bioavailability. Recent studies have explored the influence of this structural feature on the compound's pharmacokinetic properties, revealing promising results for its use in therapeutic agents.

One of the most notable aspects of 1-(4-(azepan-1-yl)phenyl)ethan-1-amine is its synthetic versatility. Researchers have developed efficient routes to synthesize this compound, leveraging modern catalytic techniques and green chemistry principles. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated a novel approach using palladium-catalyzed coupling reactions to construct the azepane ring directly on the phenyl group. This method not only enhances yield but also reduces environmental impact, aligning with current trends in sustainable chemical synthesis.

The biological activity of 893752-21-1 has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits potent inhibitory effects on certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). A recent study conducted by researchers at the University of California highlighted its ability to cross the blood-brain barrier (BBB), a critical factor for central nervous system (CNS) drug delivery. These findings underscore its potential as a lead compound for developing treatments targeting Alzheimer's disease and related conditions.

In addition to its enzymatic activity, 893752-21-1 has shown promise in modulating ion channels, particularly voltage-gated sodium channels (Nav). This property makes it a candidate for exploring therapies in pain management and epilepsy. A collaborative study between academic institutions and pharmaceutical companies has reported encouraging results in animal models, suggesting that this compound could serve as a foundation for next-generation antiepileptic drugs.

The pharmacokinetic profile of 893752-21-1 has also been optimized through various formulation strategies. Lipid-based delivery systems and nanoparticle encapsulation have been investigated to enhance its solubility and bioavailability. These innovations are critical for translating laboratory findings into clinically viable treatments.

Looking ahead, the development of 893752-21-1 as a therapeutic agent is expected to gain momentum with ongoing clinical trials. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline of innovative medicines. As research continues to unravel its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.